Cas no 868217-10-1 (2-{(4-bromophenyl)methylsulfanyl}-1-(4-fluorobenzenesulfonyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-bromophenyl)methylsulfanyl}-1-(4-fluorobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• CAS No: 868217-10-1
• MF: C₁₆H₁₄BrFN₂O₂S₂
• MW: 429.32696390152
• CID: 5762868
• PubChem ID: 2148628
• Update Time: 2025-06-15

2-{(4-bromophenyl)methylsulfanyl}-1-(4-fluorobenzenesulfonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 868217-10-1
• 2-{[(4-bromophenyl)methyl]sulfanyl}-1-(4-fluorobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• AKOS024609618
• SR-01000909112-1
• 2-[(4-bromophenyl)methylsulfanyl]-1-(4-fluorophenyl)sulfonyl-4,5-dihydroimidazole
• SR-01000909112
• 2-((4-bromobenzyl)thio)-1-((4-fluorophenyl)sulfonyl)-4,5-dihydro-1H-imidazole
• F1804-0086
• 1H-Imidazole, 2-[[(4-bromophenyl)methyl]thio]-1-[(4-fluorophenyl)sulfonyl]-4,5-dihydro-
• 2-{(4-bromophenyl)methylsulfanyl}-1-(4-fluorobenzenesulfonyl)-4,5-dihydro-1H-imidazole

• Inchi： 1S/C16H14BrFN2O2S2/c17-13-3-1-12(2-4-13)11-23-16-19-9-10-20(16)24(21,22)15-7-5-14(18)6-8-15/h1-8H,9-11H2
• InChI Key： DDCRSYDQWYIFOM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1=NCCN1S(C1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 427.96641g/mol
• Monoisotopic Mass: 427.96641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 540.0±60.0 °C(Predicted)
• pka: -3.80±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{(4-bromophenyl)methylsulfanyl}-1-(4-fluorobenzenesulfonyl)-4,5-dihydro-1H-imidazole

Introduction to 2-{(4-bromophenyl)methylsulfanyl}-1-(4-fluorobenzenesulfonyl)-4,5-dihydro-1H-imidazole (CAS No. 868217-10-1)

2-{(4-bromophenyl)methylsulfanyl}-1-(4-fluorobenzenesulfonyl)-4,5-dihydro-1H-imidazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 868217-10-1, belongs to the class of imidazole derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of (4-bromophenyl)methylsulfanyl and (4-fluorobenzenesulfonyl) groups, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug discovery.

The imidazole core of this compound is a heterocyclic aromatic structure that plays a crucial role in its biological interactions. Imidazole derivatives are known to exhibit a wide range of pharmacological effects, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific substitution patterns on the imidazole ring, such as the (4-bromophenyl)methylsulfanyl moiety and the (4-fluorobenzenesulfonyl) group, are thought to modulate these biological activities by influencing the compound's binding affinity to target enzymes and receptors.

In recent years, there has been a growing interest in developing novel imidazole-based drugs due to their favorable pharmacokinetic profiles and low toxicity. Researchers have been exploring various synthetic strategies to optimize the structure-activity relationships (SAR) of these compounds. The introduction of fluorine atoms into the molecular framework, as seen in the (4-fluorobenzenesulfonyl) group, is particularly noteworthy. Fluorine substitution can enhance metabolic stability, improve binding affinity, and alter pharmacological properties, making it a valuable tool in medicinal chemistry.

The (4-bromophenyl)methylsulfanyl group in this compound adds another layer of complexity and potential functionality. Bromine atoms are known to participate in various chemical reactions, including cross-coupling reactions, which are widely used in organic synthesis. This feature makes the compound a versatile intermediate for further derivatization and the development of new therapeutic agents.

Recent studies have highlighted the importance of imidazole derivatives in addressing various diseases. For instance, researchers have reported the synthesis and evaluation of several imidazole-based compounds that exhibit potent antitumor activity. These studies have demonstrated that modifications at specific positions on the imidazole ring can significantly enhance biological activity. The compound under discussion may offer new insights into this area by virtue of its unique structural features.

The synthesis of 2-{(4-bromophenyl)methylsulfanyl}-1-(4-fluorobenzenesulfonyl)-4,5-dihydro-1H-imidazole involves multiple steps that require careful optimization to ensure high yield and purity. Key steps include the formation of the imidazole ring, followed by functionalization with the (4-bromophenyl)methylsulfanyl and (4-fluorobenzenesulfonyl) groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve these transformations efficiently.

The physicochemical properties of this compound are also critical for its potential application in drug development. Parameters such as solubility, melting point, and stability must be carefully evaluated to determine its suitability for formulation and administration. Computational methods can be used to predict these properties and guide experimental design.

In conclusion, 2-{(4-bromophenyl)methylsulfanyl}-1-(4-fluorobenzenesulfonyl)-4,5-dihydro-1H-imidazole represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in developing novel therapeutics for various diseases.